Cas no 1309378-36-6 (Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate)

Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate structure
1309378-36-6 structure
Product Name:Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate
CAS No:1309378-36-6
MF:C19H14N2O2
MW:302.326664447784
CID:2126484
Update Time:2023-08-04

Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(5H-pyrido[4,3-b]indol-5-yl)benzoate
    • LHQIMBKAWADHKX-UHFFFAOYSA-N
    • methyl 2-pyrido[4,3-b]indol-5-ylbenzoate
    • Benzoic acid, 2-(5H-pyrido[4,3-b]indol-5-yl)-, methyl ester
    • Methyl 2-pyrido[4,3-b]indol-5-ylbenzoate
    • Inchi: 1S/C19H14N2O2/c1-23-19(22)14-7-3-5-9-17(14)21-16-8-4-2-6-13(16)15-12-20-11-10-18(15)21/h2-12H,1H3
    • InChI Key: LHQIMBKAWADHKX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=CC=1N1C2C=CN=CC=2C2C=CC=CC1=2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 441
  • Topological Polar Surface Area: 44.1
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